2-(4-Amino-2-chlorophenyl)-2-(methylamino)cyclohexan-1-one

• CAS No.: 927654-30-6
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol
• IUPAC Name: 2-(4-amino-2-chlorophenyl)-2-(methylamino)cyclohexan-1-one
• InChI: InChI=1S/C13H17ClN2O/c1-16-13(7-3-2-4-12(13)17)10-6-5-9(15)8-11(10)14/h5-6,8,16H,2-4,7,15H2,1H3
• InChI Key: SCRJTBOLKOOYNH-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CCCCC1=O)C2=C(C=C(C=C2)N)Cl

Description

2-(4-Amino-2-chlorophenyl)-2-(methylamino)cyclohexan-1-one is a synthetic compound that belongs to the class of cyclohexanone derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Amino-2-chlorophenyl)-2-(methylamino)cyclohexan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-amino-2-chlorobenzene and cyclohexanone.

Reaction Conditions: The reaction conditions may include the use of catalysts, solvents, and specific temperature and pressure settings to facilitate the formation of the desired compound.

Purification: After the reaction, the product is purified using techniques such as recrystallization, chromatography, or distillation.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors, continuous flow processes, and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-(4-Amino-2-chlorophenyl)-2-(methylamino)cyclohexan-1-one can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The amino and chloro groups can participate in substitution reactions with other reagents.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and chromium trioxide.

Reducing Agents: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution Reagents: Substitution reactions may involve reagents like halogens, alkylating agents, and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce new functional groups.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its interactions with biological systems and potential therapeutic effects.

Medicine: Research may explore its potential as a pharmaceutical agent for treating specific conditions.

Industry: The compound could be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-(4-Amino-2-chlorophenyl)-2-(methylamino)cyclohexan-1-one involves its interaction with molecular targets and pathways within biological systems. This may include binding to specific receptors, enzymes, or other proteins, leading to a cascade of biochemical events that result in its observed effects.

Comparison with Similar Compounds

Similar Compounds

2-(4-Amino-2-chlorophenyl)-2-(methylamino)cyclohexan-1-one: can be compared to other cyclohexanone derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific chemical structure, which may confer distinct physical, chemical, and biological properties compared to similar compounds